![molecular formula C15H21FN2O2 B4652503 4-fluoro-N'-octanoylbenzohydrazide](/img/structure/B4652503.png)
4-fluoro-N'-octanoylbenzohydrazide
Overview
Description
4-fluoro-N'-octanoylbenzohydrazide, also known as FOH, is a synthetic compound that has become increasingly popular in scientific research due to its potential therapeutic applications. FOH belongs to the class of hydrazide compounds and is a derivative of the benzohydrazide family. It has been shown to exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties. In
Mechanism of Action
The exact mechanism of action of 4-fluoro-N'-octanoylbenzohydrazide is not fully understood. However, it is believed to work by inhibiting various enzymes and signaling pathways involved in cancer cell growth and inflammation. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of prostaglandins, which are involved in inflammation. This compound has also been found to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. By inhibiting HDACs, this compound can induce cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that this compound can induce cell cycle arrest and apoptosis in cancer cells. This compound has also been found to inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are involved in the development of inflammatory diseases. Additionally, this compound has been shown to have antimicrobial properties, making it useful in the development of new antibiotics.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-fluoro-N'-octanoylbenzohydrazide is its versatility. It can be used in a range of scientific research applications, including cancer research, inflammation research, and antimicrobial research. Additionally, this compound is relatively easy to synthesize and purify, making it a cost-effective compound for laboratory experiments. However, one of the limitations of this compound is its potential toxicity. In vitro studies have shown that this compound can induce cytotoxicity in certain cell lines, and further studies are needed to determine its safety in vivo.
Future Directions
There are several future directions for research on 4-fluoro-N'-octanoylbenzohydrazide. One area of research is to further explore its potential as a cancer treatment. Studies could focus on optimizing the synthesis of this compound and testing its efficacy in animal models. Additionally, further studies are needed to determine the safety of this compound in vivo and to develop new delivery methods that can improve its bioavailability. Another area of research is to explore the potential of this compound as an anti-inflammatory and antimicrobial agent. Studies could focus on optimizing the synthesis of this compound and testing its efficacy in animal models of inflammatory diseases and infections. Overall, this compound has significant potential as a therapeutic agent, and further research is needed to fully explore its capabilities.
Scientific Research Applications
4-fluoro-N'-octanoylbenzohydrazide has been extensively studied for its potential therapeutic applications. One of the primary areas of research has been in the field of cancer treatment. This compound has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer. It achieves this by inducing cell cycle arrest and apoptosis in cancer cells. This compound has also been found to have anti-inflammatory properties, making it a potential candidate for treating inflammatory diseases such as arthritis. Additionally, this compound has antimicrobial properties, making it useful in the development of new antibiotics.
properties
IUPAC Name |
4-fluoro-N'-octanoylbenzohydrazide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21FN2O2/c1-2-3-4-5-6-7-14(19)17-18-15(20)12-8-10-13(16)11-9-12/h8-11H,2-7H2,1H3,(H,17,19)(H,18,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MTXOXIRPSPJIGS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCC(=O)NNC(=O)C1=CC=C(C=C1)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21FN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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